N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine

• Molecular Formula: C21H20ClFN2O2
• Molecular Weight: 386.8 g/mol
• IUPAC Name: 1-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(pyridin-2-ylmethyl)methanamine
• InChI: InChI=1S/C21H20ClFN2O2/c1-26-21-10-15(12-24-13-18-4-2-3-9-25-18)5-8-20(21)27-14-16-6-7-17(23)11-19(16)22/h2-11,24H,12-14H2,1H3
• InChI Key: RHCCENFJSIOVIH-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNCC2=CC=CC=N2)OCC3=C(C=C(C=C3)F)Cl

Description

N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine, also known as CFM-2, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CFM-2 is a selective antagonist of the μ-opioid receptor, a protein that plays a crucial role in pain modulation.

Mechanism of Action

N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine exerts its effects by selectively binding to the μ-opioid receptor and blocking its activation by endogenous opioids such as endorphins. This results in a decrease in pain sensation and a reduction in the rewarding effects of opioids. N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine does not bind to other opioid receptors, which reduces the risk of side effects associated with non-selective opioid antagonists.
Biochemical and Physiological Effects
N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine has been shown to produce dose-dependent inhibition of μ-opioid receptor activation in vitro. In animal models, N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine has been shown to produce analgesia without causing respiratory depression or other side effects associated with opioid use. Moreover, N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine has been shown to reduce the rewarding effects of opioids, indicating its potential use in the treatment of opioid addiction.

Advantages and Limitations for Lab Experiments

N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine is a selective antagonist of the μ-opioid receptor, which reduces the risk of side effects associated with non-selective opioid antagonists. Moreover, N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine has been shown to produce analgesia without causing respiratory depression or other side effects associated with opioid use. However, N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine has a moderate yield in the synthesis process, and it is time-consuming to produce. Additionally, N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine has not been extensively studied in humans, and its safety and efficacy in clinical settings are not yet known.

Future Directions

N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine has shown promising results in animal models, and further research is needed to determine its safety and efficacy in humans. Future studies could investigate the use of N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine in the treatment of chronic pain and opioid addiction. Additionally, the development of more efficient synthesis methods could increase the availability of N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine for laboratory experiments. Furthermore, the potential use of N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine in combination with other drugs could be explored to enhance its therapeutic effects.

Synthesis Methods

N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and solvents, and it requires careful purification to obtain the desired product. The overall yield of the synthesis is moderate, and the process is time-consuming. However, N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine can be obtained in sufficient quantities for laboratory experiments.

Scientific Research Applications

N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine has been extensively studied for its potential therapeutic applications. The compound has been shown to have analgesic effects in animal models of pain, indicating its potential use as a painkiller. Moreover, N-{4-[(2-chloro-4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-(2-pyridinylmethyl)amine has been shown to reduce the rewarding effects of opioids in animal models, suggesting that it could be used to treat opioid addiction.